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Compound of Interest

Compound Name: Ceftriaxone sodium salt

Cat. No.: B15604573 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the in vivo efficacy of Ceftriaxone sodium salt and Penicillin. The

following sections detail supporting experimental data, comprehensive protocols, and visual

representations of key biological and experimental processes.

This guide synthesizes findings from multiple in vivo studies to compare the performance of

Ceftriaxone, a third-generation cephalosporin, and Penicillin, a foundational beta-lactam

antibiotic. The comparative efficacy is evaluated across different infectious disease models,

including syphilis, pneumococcal pneumonia, and leptospirosis, highlighting the strengths and

limitations of each antibiotic.

Quantitative Data Summary
The in vivo efficacy of Ceftriaxone and Penicillin has been rigorously tested in various animal

models and clinical trials. The data below summarizes key findings from these studies, focusing

on metrics such as curative doses, survival rates, and bacterial clearance.
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Infection

Model
Organism

Animal

Model

Key

Efficacy

Metric

Ceftriaxon

e Sodium

Salt

Penicillin Reference

Early

Syphilis

Treponema

pallidum
Rabbit

50%

Curative

Dose

(CD50)

1.45

µmol/kg

(0.96

mg/kg)

0.8

µmol/kg

(0.29

mg/kg or

480 U/kg)

[1][2]

Pneumoco

ccal

Pneumonia

(Penicillin-

Susceptibl

e)

Streptococ

cus

pneumonia

e

Mouse

(leukopenic

)

Minimal

Protective

Dose (87%

survivors)

5 mg/kg

(subcutane

ous, twice

daily for 3

days)

5 mg/kg

(subcutane

ous, twice

daily for 3

days)

[3]

Pneumoco

ccal

Pneumonia

(Penicillin-

Resistant)

Streptococ

cus

pneumonia

e

Mouse

(leukopenic

)

Protection

Rate

75%

survivors at

50 mg/kg

0%

survivors at

100 mg/kg;

34% at 200

mg/kg

[3]

Severe

Leptospiro

sis

Leptospira

interrogans
Human

Median

Duration of

Fever

3 days 3 days [4][5]

Severe

Community

-Acquired

Pneumonia

(CAP)

Bacterial

Pathogens
Children

Efficacy

Rate
84.7% 71.8% [6][7]

Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of in vivo studies.

Below are summaries of the experimental protocols from key comparative studies.

Syphilis in Rabbit Model
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Animal Model: Male New Zealand white rabbits.

Bacterial Strain:Treponema pallidum (Nichols strain).

Infection Protocol: Intratesticular inoculation of T. pallidum. Treatment was initiated 7 to 10

days post-infection when cutaneous lesions were positive by dark-field microscopy.

Treatment Regimen: Daily intramuscular injections of aqueous solutions of the sodium salts

of Ceftriaxone or Penicillin G for 5 days. Total dosages ranged from 0.625 to 5 µmol/kg.

Efficacy Evaluation: The primary outcomes measured were the time for cutaneous lesions to

become dark-field negative, the serological response (Rapid Plasma Reagin test), and the

absence of T. pallidum in popliteal lymph nodes six months after treatment.[2][8]

Pneumococcal Pneumonia in Mouse Model
Animal Model: Leukopenic Swiss mice.

Bacterial Strains: Penicillin-susceptible and penicillin-resistant strains of Streptococcus

pneumoniae serotype 19.

Infection Protocol: Intranasal inoculation of the bacterial suspension.

Treatment Regimen: Two subcutaneous injections of Ceftriaxone or amoxicillin (a type of

penicillin) at 12-hour intervals for 3 days.

Efficacy Evaluation: The minimal protective dose was determined based on the survival rate

of the treated mice. Bacterial load in the lungs was also quantified to assess the antibacterial

effect.[3]

Visualizing the Mechanisms and Methodologies
To further elucidate the comparative aspects of Ceftriaxone and Penicillin, the following

diagrams illustrate their mechanism of action, a typical experimental workflow, and the logical

framework of the comparison.
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Mechanism of Action of Beta-Lactam Antibiotics
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Experimental Workflow for In Vivo Efficacy Testing

Animal Model Selection
(e.g., Mice, Rabbits)

Infection of Animals
(e.g., Intranasal, Intratesticular)

Bacterial Strain Preparation
(e.g., S. pneumoniae, T. pallidum)

Randomization into
Treatment Groups

Ceftriaxone
Treatment Group

Penicillin
Treatment Group

Control Group
(Vehicle/No Treatment)

Monitoring of Clinical Signs
and Survival

Endpoint Analysis
(e.g., Bacterial Load, Lesion Healing)

Statistical Analysis
and Comparison of Efficacy
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Logical Framework for Efficacy Comparison

Ceftriaxone Penicillin

Comparative Efficacy of Ceftriaxone and Penicillin In Vivo
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In Vivo Efficacy Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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